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Compound of Interest

Compound Name: Amastatin hydrochloride

Cat. No.: B1662887 Get Quote

Mechanism of Action and Target Specificity
Both Amastatin and Ubenimex function as competitive, reversible inhibitors of zinc-dependent

aminopeptidases. They mimic the transition state of peptide hydrolysis, thereby blocking the

active site of these enzymes. The primary distinction between them lies in their inhibitory

profiles against different classes of aminopeptidases.

Ubenimex (Bestatin) is primarily known as a potent inhibitor of Aminopeptidase N (APN/CD13),

Aminopeptidase B (APB), and Leukotriene A4 hydrolase (LTA4H).[1][2][3] Its action on CD13 is

linked to its anti-tumor effects, while its immunomodulatory properties are thought to arise from

preventing the degradation of bioactive peptides like enkephalins.[2][3][4]

Amastatin hydrochloride exhibits a different and, in some cases, broader specificity. It is a

potent inhibitor of Aminopeptidase A (APA), Aminopeptidase N (APN/CD13), and

Leucyl/cystinyl aminopeptidase (LNPEP/oxytocinase).[5][6][7] Critically, unlike Ubenimex,

Amastatin does not inhibit Aminopeptidase B.[5][6][8] This differential specificity makes it a

valuable tool for distinguishing between aminopeptidase activities in complex biological

systems.[9]
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Start: Prepare Reagents

1. Create serial dilutions
of Inhibitor (Amastatin/Ubenimex)

2. Dilute CD13 enzyme
in assay buffer

3. Add diluted inhibitor
to 96-well plate

4. Add enzyme to plate
and pre-incubate for 15 min

5. Initiate reaction by
adding L-Leu-pNA substrate

6. Measure absorbance at 405 nm
kinetically for 20 min

7. Calculate reaction rates
and normalize to control

End: Determine IC50 value
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Comparative Profile

Amastatin

High Potency vs. APN (Ki ~19 nM)

Inhibits APA, not APB

Primary Use: Research Tool

Ubenimex

Lower Potency vs. APN (Ki ~4100 nM)

Inhibits APB, not APA

Primary Use: Clinical Drug (AML)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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